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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of current techniques for visualizing and
guantifying strigolactone (SL) distribution in planta. The accompanying protocols offer step-by-
step guidance for the implementation of these methods in a laboratory setting.

Introduction

Strigolactones are a class of carotenoid-derived plant hormones that play crucial roles in
regulating plant development, including shoot branching, root architecture, and symbiotic
interactions with arbuscular mycorrhizal fungi.[1] Their extremely low concentrations in plant
tissues have historically made their detection and quantification challenging.[2][3] This
document outlines and compares several advanced techniques for visualizing and quantifying
SLs, from traditional analytical chemistry methods to cutting-edge in vivo biosensors.

Methods for Strigolactone Visualization and
Quantification
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Several methods are available for studying strigolactone distribution, each with its own
advantages and limitations. These can be broadly categorized into two groups: in vitro
quantification following extraction and in situ visualization using genetically encoded
biosensors.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the absolute quantification of SLs.[4] It
involves the extraction and purification of SLs from plant tissues or root exudates, followed by
separation and detection using a mass spectrometer. This technique allows for the
identification and quantification of different SL analogs.[3][4]

Genetically Encoded Biosensors

Genetically encoded biosensors enable the real-time visualization of SL signaling dynamics
within living plant tissues, offering high spatiotemporal resolution.[5][6] These sensors are
based on the SL signaling pathway, where SL perception leads to the degradation of specific
repressor proteins.

o StrigoQuant: This ratiometric biosensor utilizes a firefly luciferase fused to a degradable
SMXL6 protein and a constitutively expressed Renilla luciferase for normalization.[6] The
ratio of firefly to Renilla luciferase activity provides a quantitative measure of SL-induced
degradation.

e Strigo-D2: A ratiometric fluorescent biosensor, Strigo-D2, is based on the degradation of a
truncated, fluorescently-tagged SMXL6 protein (D2 domain) in response to SLs.[7] It allows
for the visualization of SL signaling at the cellular level.[7]

o StrigoSense: This is a conceptual design for a novel, positively-activated SL biosensor.[8]
Unlike other biosensors that rely on protein degradation (signal-off), StrigoSense is designed
to produce a signal (signal-on) in the presence of SLs, potentially offering a higher signal-to-
noise ratio.[8]

Quantitative Data Comparison
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The following table summarizes key quantitative parameters for the different SL visualization

and quantification techniques.

. Detection Dynamic Temporal
Technique Analyte L. . Throughput
Limit Range Resolution
Several Minutes to
_ Attomolar to Low to
LC-MS/MS Various SLs orders of hours )
femtomolar[4] ] medium
magnitude (sample prep)
) ) Nanomolar Approx. 10 High
) SL signaling
StrigoQuant vt range (for nM to 10 Hours (protoplast
activi
Y GR24)[6] UM[6] assays)
) SL signaling ~5 nM (for 5nMto 0.5 Minutes to Low (confocal
Strigo-D2 o ]
activity (+)-5DS)[7] UM[7] hours[7] microscopy)
) SL signaling Not yet Not yet Not yet Potentially
StrigoSense o ) ] ) )
activity determined determined determined high

Experimental Protocols

Protocol 1: Strigolactone Extraction from Root Exudates
and Quantification by LC-MS/MS

This protocol describes the collection of SLs from root exudates and their subsequent analysis.

[O][10]

Materials:

» Hydroponic plant growth system

e C18 Solid-Phase Extraction (SPE) cartridges

e Methanol, Acetone, Ethyl Acetate (HPLC grade)

» Nitrogen gas supply

e LC-MS/MS system
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Procedure:
e Plant Growth and Exudate Collection:
o Grow plants hydroponically. For rice seedlings, this can be done in 50 mL falcon tubes.[10]

o For SL induction, grow plants under phosphate-deficient conditions for one week prior to
collection.[10]

o Replace the hydroponic solution with sterile deionized water 24 hours before collection.

o Collect the water containing root exudates. It is recommended to keep the exudates on ice
during collection to minimize degradation.[11]

» Solid-Phase Extraction (SPE):

o

Condition a C18 SPE cartridge by washing with 10 mL of methanol followed by 10 mL of
deionized water.

o

Load the collected root exudate onto the cartridge.

[¢]

Wash the cartridge with 10 mL of deionized water to remove polar impurities.

Elute the SLs with 10 mL of acetone.

[¢]

o Sample Concentration and Reconstitution:

o Evaporate the acetone eluate to dryness under a gentle stream of nitrogen gas.

o Reconstitute the dried extract in a known volume (e.g., 100 uL) of 50% acetonitrile for LC-
MS/MS analysis.

e LC-MS/MS Analysis:
o Inject the reconstituted sample into an LC-MS/MS system equipped with a C18 column.

o Use a suitable gradient of water and acetonitrile, both containing 0.1% formic acid, for
separation.
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o Monitor for the specific mass transitions of the target SLs.

Protocol 2: In Planta Visualization of Strigolactone
Signaling using the Strigo-D2 Biosensor

This protocol outlines the steps for visualizing SL distribution in Arabidopsis thaliana roots
expressing the Strigo-D2 biosensor using confocal microscopy.[7][12][13][14][15][16]

Materials:

Arabidopsis thaliana seedlings stably expressing the Strigo-D2 biosensor
e 1/2 MS medium plates

o Confocal laser scanning microscope with appropriate lasers and filters for mVenus (YFP)
and mCherry (RFP)

¢ Microscope slides and coverslips

e Propidium iodide (optional, for cell wall staining)

Strigolactone analog solution (e.g., 1 uM GR24 or (+)-5DS)
Procedure:
e Plant Preparation:

o Grow Strigo-D2 expressing Arabidopsis seedlings vertically on 1/2 MS agar plates for 5-7
days.

o Carefully remove a seedling from the agar plate and mount it in a drop of liquid 1/2 MS
medium on a microscope slide.

o Gently place a coverslip over the seedling.
» Confocal Microscopy:

o Place the slide on the stage of an inverted confocal microscope.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.researchgate.net/publication/351815601_A_Protoplast-Based_Bioassay_to_Quantify_Strigolactone_Activity_in_Arabidopsis_Using_StrigoQuant
https://pmc.ncbi.nlm.nih.gov/articles/PMC12222402/
https://pdfs.semanticscholar.org/ee24/f82a9258fd070600a1ed0e0a77daa134bc99.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5564460/
https://www.youtube.com/watch?v=GB8d2mbsD-g
https://haseloff.plantsci.cam.ac.uk/resources/LabPapers/Haseloff99a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Locate the root tip and select the region of interest (e.g., meristematic zone, elongation
zone, or differentiation zone).

o Set up the microscope to excite mVenus (e.g., 514 nm laser) and mCherry (e.g., 561 nm
laser) and collect their respective emissions.

o Acquire an initial z-stack of images before SL treatment (Time 0).

 Strigolactone Treatment and Time-Lapse Imaging:

o Carefully add a small volume of the SL solution to the side of the coverslip. The solution
will be drawn under the coverslip by capillary action.

o Immediately start acquiring time-lapse images (e.g., a z-stack every 5-10 minutes) for the
desired duration (e.g., 1-2 hours).

e Image Analysis:

o

Open the image series in an image analysis software (e.g., Fiji/imageJ).
o For each time point, create a maximum intensity projection of the z-stack.
o Select regions of interest (ROIs) corresponding to specific cells or tissues.

o Measure the mean fluorescence intensity of both the mVenus and mCherry channels
within each ROI at each time point.

o Calculate the mVenus/mCherry ratio for each ROI at each time point. A decrease in this
ratio indicates SL-induced degradation of the biosensor.

Protocol 3: Protoplast-Based Strigolactone Bioassay
using the StrigoQuant Biosensor

This protocol provides a method for quantifying SL activity using the StrigoQuant biosensor in
Arabidopsis protoplasts.[5][7]

Materials:
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» Arabidopsis thaliana cell culture or seedlings

e Enzyme solution (cellulase, macerozyme)

e W5 solution

* MMg solution

e PEG-calcium transfection solution

e StrigoQuant plasmid DNA

o 96-well plates

e Dual-luciferase assay system

e Luminometer

Procedure:

» Protoplast Isolation:

[¢]

Harvest Arabidopsis leaves or cell culture.

[e]

cell walls.

[e]

o

» Protoplast Transfection:

o Mix the protoplasts with the StrigoQuant plasmid DNA.

Incubate the tissue in the enzyme solution for 3-4 hours with gentle shaking to digest the

Filter the protoplast suspension through a nylon mesh to remove undigested tissue.

Wash the protoplasts with W5 solution and then resuspend in MMg solution.

o Add the PEG-calcium transfection solution and incubate for 15-30 minutes at room

temperature.
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o Wash the transfected protoplasts with W5 solution and resuspend in a suitable incubation
buffer.

o Strigolactone Treatment:
o Aliquot the transfected protoplasts into a 96-well plate.

o Add different concentrations of the SL to be tested to the wells. Include a mock-treated
control.

o Incubate the plate for 4-6 hours.
e Luciferase Assay:
o Add the firefly luciferase substrate to each well and measure the luminescence.

o Add the Renilla luciferase substrate (stop and glo) to each well and measure the
luminescence again.

e Data Analysis:
o Calculate the ratio of firefly to Renilla luciferase activity for each well.

o Normalize the ratios to the mock-treated control. A decrease in the ratio indicates SL
activity.

o Plot the normalized ratio against the SL concentration to generate a dose-response curve
and determine the EC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the strigolactone
signaling pathway and the experimental workflows for the described techniques.
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Strigolactone Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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